Cas no 1780931-15-8 (2-amino-1-(3-bromo-2,4-difluorophenyl)ethan-1-one)

• Product Name: 2-amino-1-(3-bromo-2,4-difluorophenyl)ethan-1-one
• CAS No: 1780931-15-8
• MF: C₈H₆BrF₂NO
• MW: 250.040148258209
• CID: 5984681
• PubChem ID: 84803791
• Update Time: 2025-05-22

2-amino-1-(3-bromo-2,4-difluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-bromo-2,4-difluorophenyl)ethan-1-one
• 1780931-15-8
• EN300-1937084

• Inchi： 1S/C8H6BrF2NO/c9-7-5(10)2-1-4(8(7)11)6(13)3-12/h1-2H,3,12H2
• InChI Key： PWRWTOGHYNTDAV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)C(CN)=O)F

Computed Properties

• Exact Mass: 248.96008g/mol
• Monoisotopic Mass: 248.96008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(3-bromo-2,4-difluorophenyl)ethan-1-one

2-Amino-1-(3-Bromo-2,4-Difluorophenyl)Ethan-1-One: A Comprehensive Overview

The compound 2-amino-1-(3-bromo-2,4-difluorophenyl)ethan-1-one, identified by the CAS registry number CAS No. 1780931-15-8, is a structurally complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique combination of functional groups, including an amino group (-NH₂), a ketone group (C=O), and a substituted phenyl ring with bromine and fluorine substituents. The presence of these groups makes it a versatile building block for further chemical modifications and applications.

The synthesis of 2-amino-1-(3-bromo-2,4-difluorophenyl)ethan-1-one typically involves multi-step organic reactions, often starting from aromatic precursors. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to construct this compound. For instance, researchers have explored the use of transition metal-catalyzed coupling reactions to assemble the aromatic ring with the desired substituents. These methods not only improve yield but also enhance the purity of the final product, which is crucial for downstream applications.

One of the most promising applications of this compound lies in its potential as a precursor in drug discovery. The amino and ketone groups are known to participate in various bioactive interactions, making this molecule a valuable starting point for designing pharmacologically active agents. Recent studies have highlighted its role in modulating enzyme activities and targeting specific cellular pathways, which could pave the way for novel therapeutic interventions.

In addition to its biological applications, 2-amino-1-(3-bromo-2,4-difluorophenyl)ethan-1-one has shown promise in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Researchers have demonstrated that this compound can serve as a versatile ligand for constructing metalloporphyrins and other coordination polymers, which are widely used in catalysis and sensing technologies.

The electronic properties of this compound also make it an interesting candidate for optoelectronic applications. The fluorine and bromine substituents on the aromatic ring contribute to its unique electronic structure, enabling it to absorb light across a broad spectrum. This property has been leveraged in recent studies to develop novel materials for solar cells and light-emitting diodes (LEDs). By incorporating this compound into conjugated systems, scientists have achieved enhanced photovoltaic efficiency and improved device performance.

From an environmental perspective, understanding the degradation pathways of 2-amino-1-(3-bromo-2,4-difluorophenyl)ethan-1-one is critical for assessing its ecological impact. Recent research has focused on identifying the microbial communities responsible for breaking down this compound under various environmental conditions. These studies have provided insights into the biodegradation mechanisms and highlighted the importance of optimizing waste management practices to minimize environmental contamination.

In conclusion, 2-amino-1-(3-bromo-2,4-difluorophenyl)ethan-1-one is a multifaceted compound with diverse applications across chemistry, biology, and materials science. Its unique structure and functional groups make it a valuable tool for advancing scientific research and technological innovations. As new discoveries continue to emerge, this compound is poised to play an increasingly important role in shaping future advancements in these fields.